Cas no 127168-95-0 (Isoindolin-4-ylmethanol)

Isoindolin-4-ylmethanol is a versatile heterocyclic alcohol with a fused benzene and pyrroline ring structure. Its key advantages include its role as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both hydroxyl and isoindoline functional groups enables diverse reactivity, facilitating modifications for targeted applications. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its structural framework is useful in the development of bioactive molecules, including potential CNS-active compounds. Researchers value Isoindolin-4-ylmethanol for its synthetic flexibility and potential in constructing complex molecular architectures.

Isoindolin-4-ylmethanol structure

Product Name:Isoindolin-4-ylmethanol

CAS No:127168-95-0

MF:C₉H₁₁NO

MW:149.189742326736

CID:1031220

PubChem ID:19828510

Update Time:2025-05-28

Isoindolin-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

- Isoindolin-4-ylmethanol
- 2,3-dihydro-1H-isoindol-4-ylmethanol
- (2,3-Dihydro-1H-isoindol-4-yl)-methanol
- AKOS006380768
- 4-hydroxymethylisoindoline
- 127168-95-0
- J-521543
- DTXSID50600397
- SCHEMBL9757306
- CMBJRRZLAYYBOP-UHFFFAOYSA-N
- SB65795
- DB-308136
- (2,3-Dihydro-1H-isoindol-4-yl)methanol
- AT42369
- MDL： MFCD19226539
- Inchi： 1S/C9H11NO/c11-6-8-3-1-2-7-4-10-5-9(7)8/h1-3,10-11H,4-6H2
- InChI Key： CMBJRRZLAYYBOP-UHFFFAOYSA-N
- SMILES： OCC1=CC=CC2CNCC=21

Computed Properties

Exact Mass: 149.084063974g/mol
Monoisotopic Mass: 149.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 32.3Å²

Isoindolin-4-ylmethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A199007775-1g	Isoindolin-4-ylmethanol	127168-95-0	95%	1g	$580.92	2022-04-03
Chemenu	CM147406-1g	Isoindolin-4-ylmethanol	127168-95-0	95%	1g	$655	2021-08-05
Chemenu	CM147406-1g	Isoindolin-4-ylmethanol	127168-95-0	95%	1g	$923	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1647957-1g	Isoindolin-4-ylmethanol	127168-95-0	98%	1g	￥8347.00	2024-08-09